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Compound of Interest

Compound Name: 12-Tridecenoyl chloride
Cat. No.: B15547378
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

12-Tridecenoyl chloride (C13H23CIO, MW: 230.77) is a reactive, long-chain fatty acyl chloride.
Its terminal unsaturation and long aliphatic chain make it a valuable building block in the
synthesis of specialized lipids, signaling molecules, and potential therapeutic agents. The acyl
chloride functional group is highly electrophilic, allowing for efficient acylation of a wide range of
nucleophiles, including amines, alcohols, and amino acids, to form stable amide and ester
linkages. This reactivity is fundamental in lipidomimetic drug design and the synthesis of
bioactive lipids like N-acylethanolamines and other fatty acid amides.

These application notes provide detailed protocols for the use of 12-Tridecenoyl chloride in
common acylation reactions, specifically the formation of N-acyl amides and esters.

Chemical Properties and Handling
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Property Value

CAS Number 857078-98-9

Molecular Formula Ci3H23CIO

Molecular Weight 230.77 g/mol

Physical State Liquid[1]

Purity >99%[1]

Storage Store in a freezer to prevent degradation.[1]

Handling Precautions: 12-Tridecenoyl chloride is a reactive acyl chloride and should be
handled with care in a well-ventilated fume hood. It is sensitive to moisture and will hydrolyze to
the corresponding carboxylic acid. All glassware and solvents used should be anhydrous.
Personal protective equipment (gloves, safety glasses, lab coat) is mandatory.

Acylation Reactions: An Overview

The primary reactions involving 12-Tridecenoyl chloride are nucleophilic acyl substitutions.
The general mechanism involves the attack of a nucleophile (e.g., an amine or alcohol) on the
carbonyl carbon of the acyl chloride, followed by the elimination of the chloride leaving group.

/I Reactants RCOCI [label=<

RCCI || O

|; NuH [label="Nu-H"];

Il Intermediate Intermediate [label=<

RCCI | O- | Nu+-H
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/I Products Product [label=<

RCNu || O

J; HCI [label="H-CI'];

/I Reaction Pathway RCOCI -> Intermediate [label="Nucleophilic Attack"]; Intermediate ->
Product [label="Elimination of CI-"]; Intermediate -> HCI [style=invis]; // for layout Product ->
HCI [style=invis];

{rank=same; RCOCI; NuH;} {rank=same; Intermediate;} {rank=same; Product; HCI;} } .dot
Figure 1: General mechanism for nucleophilic acyl substitution.

Experimental Protocols

Protocol 1: Synthesis of N-(12-Tridecenoyl) Amides via
Acylation of Primary Amines

This protocol describes a general procedure for the acylation of a primary amine with 12-
Tridecenoyl chloride, a reaction analogous to the Schotten-Baumann reaction when
performed in the presence of a base.

Materials:

e 12-Tridecenoyl chloride
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e Primary amine (e.g., ethanolamine, glycine methyl ester, benzylamine)

¢ Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

o Triethylamine (EtsN) or pyridine

o Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated aqueous NaCl solution)

¢ Anhydrous magnesium sulfate (MgSOQOa) or sodium sulfate (Na2S0Oa)

e Round-bottom flask, magnetic stirrer, dropping funnel, and standard glassware for work-up
Procedure:

e Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,
nitrogen or argon), dissolve the primary amine (1.0 eq) and triethylamine (1.2 eq) in
anhydrous DCM.

» Addition of Acyl Chloride: Cool the solution to O °C in an ice bath. Add a solution of 12-
Tridecenoyl chloride (1.1 eq) in anhydrous DCM dropwise via a dropping funnel over 15-30
minutes with vigorous stirring.

o Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer
Chromatography (TLC).

o Work-up:
o Quench the reaction by adding deionized water.
o Transfer the mixture to a separatory funnel and separate the organic layer.
o Wash the organic layer sequentially with 1 M HCI, saturated aqueous NaHCOs, and brine.

o Dry the organic layer over anhydrous MgSOa4 or Na2SOa.
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o Filter and concentrate the solvent in vacuo to yield the crude N-(12-Tridecenoyl) amide.

« Purification: Purify the crude product by flash column chromatography on silica gel, typically
using a hexane/ethyl acetate gradient.
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Protocol 2: Synthesis of 12-Tridecenoyl Esters via
Acylation of Alcohols

This protocol provides a general method for the esterification of primary and secondary
alcohols with 12-Tridecenoyl chloride in the presence of a non-nucleophilic base.

Materials:

12-Tridecenoyl chloride

 Alcohol (e.g., ethanol, isopropanol, cholesterol)

e Anhydrous dichloromethane (DCM) or diethyl ether

¢ Pyridine or 4-Dimethylaminopyridine (DMAP) (catalytic amount) with Triethylamine (EtsN)
o Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated aqueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)

¢ Round-bottom flask, magnetic stirrer, dropping funnel, and standard glassware for work-up
Procedure:

e Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve the
alcohol (1.0 eq) and pyridine (1.5 eq) (or EtsN with a catalytic amount of DMAP) in
anhydrous DCM.

» Addition of Acyl Chloride: Cool the mixture to 0 °C. Add a solution of 12-Tridecenoyl
chloride (1.2 eq) in anhydrous DCM dropwise over 15-30 minutes.

o Reaction: Stir the reaction mixture at room temperature overnight (or until completion as
indicated by TLC).

o Work-up:
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[e]

Dilute the reaction mixture with DCM and transfer to a separatory funnel.

o

Wash the organic layer sequentially with 1 M copper sulfate solution (to remove pyridine),
water, and brine.

o

Dry the organic layer over anhydrous Na=SOa.

[¢]

Filter and remove the solvent under reduced pressure.

 Purification: Purify the crude ester by flash column chromatography on silica gel.

@e alcohol and base in anhydrou@

Add 12-Tridecenoyl Chlorid@

@om temperature (@

Monitor by TLC
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Data Presentation

The following table presents illustrative data for the acylation of various nucleophiles with 12-

Tridecenoyl chloride.

Disclaimer:The following data is representative of typical acylation reactions with long-chain
acyl chlorides. Specific experimental data for 12-Tridecenoyl chloride was not available in the
surveyed literature. Actual yields may vary depending on the specific substrate and reaction

conditions.
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Nucleoph . Typical
Entry . Product Base Solvent Time (h) ]
ile Yield (%)
N-(12-
Ethanolami  Tridecenoy
1 EtsN DCM 3 85-95
ne lethanola
mine
N-(12-
Glycine Tridecenoy
2 Methyl lglycine EtsN DCM 4 80-90
Ester methyl
ester
N-Benzyl-
Benzylami 12-
3 _ EtsN THF 2 90-98
ne tridecenam
ide
Ethyl 12-
4 Ethanol tridecenoat  Pyridine DCM 12 75-85
e
Isopropyl
Isopropano  12- Pyridine/D
5 _ DCM 16 70-80
I tridecenoat MAP
e
Cholesteryl
12- o
6 Cholesterol ) Pyridine DCM 24 60-75
tridecenoat
e

Concluding Remarks

12-Tridecenoyl chloride is a versatile reagent for the introduction of a C13 unsaturated acyl

chain into a variety of molecules. The protocols provided herein are robust and can be adapted

for a range of primary amines and alcohols. Optimization of reaction time, temperature, and

stoichiometry may be necessary for specific substrates to achieve maximum yields. The
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resulting amide and ester products are valuable for applications in drug development,
biochemistry, and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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